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Compound of Interest

Compound Name: NH2-PEG1-C1-Boc

Cat. No.: B2817142

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for NH2-PEG1-C1-Boc, a
PROTAC linker used in the synthesis of PROTAC molecules.[1] Given the hazardous nature of
this chemical, adherence to strict safety protocols is essential. This document outlines the
known hazards, handling procedures, and emergency responses to ensure a safe laboratory

environment.

Hazard Identification and Classification

NH2-PEG1-C1-Boc is classified as a hazardous substance. The following tables summarize
the GHS (Globally Harmonized System of Classification and Labelling of Chemicals)
classifications as aggregated from multiple supplier safety data sheets. It is crucial to handle
this compound with care, assuming all indicated hazards are present.

GHS Hazard Statements[2][3][4]
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Code Statement

H302 Harmful if swallowed.

H314 Causes severe skin burns and eye damage.
H315 Causes skin irritation.

H318 Causes serious eye damage.

H335 May cause respiratory irritation.

GHS Precautionary Statements[2][5][6]
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Code Statement

Do not breathe

P260 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Rinse mouth. Do NOT induce
P301+P330+P331 N

vomiting.

IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with

water/shower.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or
P310 o

doctor/physician.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Physical and Chemical Properties

Detailed quantitative data on the physical and chemical properties of NH2-PEG1-C1-Boc are
not consistently available. The following table summarizes the available information. Due to the
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lack of comprehensive data, this compound should be handled as a substance with unknown
hazardous properties.

Property Value

Molecular Formula C8H17NO3
Molecular Weight 175.23 g/mol [7]
Appearance To be determined[7]
Purity >95%]7]

Solubility To be determined[7]

Handling and Storage

Proper handling and storage are critical to maintain the stability of NH2-PEG1-C1-Boc and to
ensure the safety of laboratory personnel.

Storage:

Short-term: Store at 0 - 4°C for days to weeks.[7]

Long-term: Store at -20°C for months to years.[7]

Store in a dry, dark place.[7]

Keep the container tightly closed.[8]

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[9]

Avoid contact with skin, eyes, and clothing.[6]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[6][9]

Wash hands thoroughly after handling.[2][6]
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» Avoid breathing dust, fumes, or vapors.[5][10]
o Keep away from heat, sparks, and open flames.[5]
e Incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[5][8]

Experimental Protocols

The following are generalized experimental protocols. Researchers should adapt these to their
specific experimental needs while adhering to all safety precautions.

Preparation of Stock Solutions

» Pre-Use Preparation: Allow the container of NH2-PEG1-C1-Boc to warm to room
temperature before opening to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound.

» Dissolution: Add the appropriate solvent to the compound. The specific solvent will depend
on the experimental requirements.

o Storage of Stock Solution: Store stock solutions at 0 - 4°C for short-term use or -20°C for
long-term storage.[7]

General Conjugation Reaction

e Reaction Setup: In a chemical fume hood, combine the NH2-PEG1-C1-Boc stock solution
with the other reactants in a suitable reaction vessel.

» Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g.,
TLC, LC-MS).

o Work-up and Purification: Once the reaction is complete, quench the reaction and purify the
product using standard laboratory techniques (e.g., chromatography).

» Waste Disposal: Dispose of all chemical waste according to institutional and local
regulations.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention.[5][10]

Immediately wash the skin with plenty of soap
) and water while removing all contaminated
Skin Contact ) ) ) )
clothing and shoes. Seek immediate medical

attention.[5][10]

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[5][10]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[5][10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[11]

o Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[9]
Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Ensure adequate ventilation. Wear
appropriate PPE.[11]
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o Containment and Cleaning: Absorb the spill with an inert material (e.g., sand, vermiculite)
and place it in a suitable, closed container for disposal.[8][9] Do not allow the product to

enter drains.[11]

Visualized Experimental Workflow

The following diagram illustrates a general workflow for handling and using NH2-PEG1-C1-Boc

in a laboratory setting.
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Caption: General experimental workflow for NH2-PEG1-C1-Boc.

Disclaimer: This document is intended for informational purposes only. Users should consult
the most current Safety Data Sheet (SDS) from their supplier and adhere to all institutional and
regulatory safety guidelines. The provided protocols are general and may require optimization

for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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